Cas no 1546998-44-0 (4-(3-aminobutyl)-2-methoxy-6-nitrophenol)

• Product Name: 4-(3-aminobutyl)-2-methoxy-6-nitrophenol
• CAS No: 1546998-44-0
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5991084
• PubChem ID: 112720328
• Update Time: 2025-05-30

4-(3-aminobutyl)-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminobutyl)-2-methoxy-6-nitrophenol
• EN300-1781420
• 1546998-44-0

• Inchi： 1S/C11H16N2O4/c1-7(12)3-4-8-5-9(13(15)16)11(14)10(6-8)17-2/h5-7,14H,3-4,12H2,1-2H3
• InChI Key： IPRZJUNHFYGCKX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CCC(C)N)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on 4-(3-aminobutyl)-2-methoxy-6-nitrophenol

Introduction to 4-(3-aminobutyl)-2-methoxy-6-nitrophenol (CAS No. 1546998-44-0) and Its Emerging Applications in Chemical Biology

4-(3-aminobutyl)-2-methoxy-6-nitrophenol, identified by the chemical abstracts service number 1546998-44-0, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This compound, featuring a nitro-substituted phenolic backbone with an amine-bearing butyl side chain and a methoxy group at the 2-position, presents an intriguing scaffold for further derivatization and exploration of its biological activities. The nitro group, in particular, serves as a key pharmacophore that can participate in hydrogen bonding interactions and influence the compound's electronic properties, making it a valuable candidate for drug discovery efforts.

The synthesis and characterization of 4-(3-aminobutyl)-2-methoxy-6-nitrophenol have been extensively studied in recent years, with researchers focusing on optimizing its molecular structure to enhance its binding affinity and selectivity towards target proteins. The presence of both hydrophilic and hydrophobic regions in its molecular structure allows for interactions with a wide range of biological targets, including enzymes and receptors. This property has made it a promising candidate for the development of novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding modes of 4-(3-aminobutyl)-2-methoxy-6-nitrophenol with potential biological targets. These studies have revealed that the compound can effectively interact with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the nitro group has been shown to play a crucial role in modulating the compound's redox properties, which could be exploited for applications in oxidative stress-related disorders.

In vitro studies have demonstrated that 4-(3-aminobutyl)-2-methoxy-6-nitrophenol exhibits significant inhibitory activity against several key enzymes implicated in cancer progression. The amine side chain has been identified as a critical moiety for binding to active sites of these enzymes, leading to potent inhibition of their catalytic activity. These findings have prompted further investigation into the compound's potential as a chemotherapeutic agent, with initial preclinical studies showing encouraging results in animal models.

The methoxy group at the 2-position of the phenolic ring has also been highlighted as an important structural feature that influences the compound's biological activity. Functionalization at this position has been shown to enhance its solubility and bioavailability, which are critical factors for drug development. By modifying this moiety, researchers have generated a series of derivatives with improved pharmacokinetic profiles and reduced toxicity.

One particularly notable derivative of 4-(3-aminobutyl)-2-methoxy-6-nitrophenol is its use as an intermediate in the synthesis of more complex bioactive molecules. The presence of both an amine and a hydroxyl group provides multiple sites for further chemical modification, allowing for the creation of hybrid compounds with enhanced biological activities. These derivatives have shown promise in targeting specific disease pathways, including neurodegenerative disorders and infectious diseases.

The role of 4-(3-aminobutyl)-2-methoxy-6-nitrophenol in medicinal chemistry has also been extended to the development of diagnostic tools. Its ability to form stable complexes with metal ions has been exploited for designing luminescent probes used in biochemical assays. These probes have found applications in detecting metal ion concentrations in biological samples, providing valuable insights into metal homeostasis and related diseases.

The environmental impact of 4-(3-aminobutyl)-2-methoxy-6-nitrophenol has also been studied, with researchers assessing its biodegradability and potential ecological effects. Initial findings suggest that the compound is relatively stable under environmental conditions but can be metabolized by microorganisms over time. This information is crucial for evaluating its safety profile and ensuring sustainable use in pharmaceutical applications.

Future research directions for 4-(3-aminobutyl)-2-methoxy-6-nitrophenol include exploring its potential as a lead compound for drug discovery programs targeting neglected tropical diseases. The compound's structural features make it well-suited for modulating biological pathways associated with these diseases, offering hope for developing new treatments for underserved populations.

In conclusion, 4-(3-aminobutyl)-2-methoxy-6-nitrophenol (CAS No. 1546998-44-0) represents a structurally fascinating molecule with diverse applications in chemical biology and drug discovery. Its unique pharmacophoric features have opened up new avenues for therapeutic intervention across multiple disease areas. As research continues to uncover its full potential, this compound is poised to make significant contributions to advancements in medicine and biotechnology.